6-(1H-indol-3-yl)hexan-1-amine

• Molecular Formula: C14H20N2
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 6-(1H-indol-3-yl)hexan-1-amine
• InChI: InChI=1S/C14H20N2/c15-10-6-2-1-3-7-12-11-16-14-9-5-4-8-13(12)14/h4-5,8-9,11,16H,1-3,6-7,10,15H2
• InChI Key: GSOQFCIVGOXYMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCCCCCN

Description

6-(1H-Indol-3-yl)hexan-1-amine is a bioactive aliphatic amine featuring an indole moiety linked via a six-carbon chain. Indole derivatives are widely studied due to their presence in natural products (e.g., tryptophan, serotonin) and pharmacological relevance, including antimicrobial, anticancer, and neurotransmitter-modulating activities . This compound’s structure combines the planar aromatic indole ring with a flexible hexylamine chain, enabling interactions with biological targets such as enzymes and receptors.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following compounds share the hexan-1-amine backbone but differ in substituents, leading to distinct physicochemical and biological properties:

6-[2-(Fluoromethyl)morpholino]hexan-1-amine

• Structure: Features a fluoromethyl-substituted morpholino group at the hexane chain.
• Synthesis: Synthesized via hydrazine-mediated deprotection of a phthalimide intermediate in ethanol at 85°C, yielding a 77% isolated product .
• Application : Serves as a precursor for carbamate derivatives targeting enzyme inhibition, such as butyrylcholinesterase .

6-(2,5-Di(thiophen-2-yl)-1H-pyrrol-1-yl)hexan-1-amine

• Structure : Contains a pyrrole-thiophene heterocyclic system.
• Application : Used in electrochromic polymers due to its conjugated π-system, enabling conductivity and optical switching properties .
• Key Difference : The electron-rich thiophene-pyrrole unit contrasts with the indole’s hydrogen-bonding capability, making it more suitable for materials science than biological applications .

6-(2-((2,6-Dichlorobenzyl)oxy)ethoxy)hexan-1-amine

• Structure : Includes a dichlorobenzyl-ether side chain.
• Application : Identified as an oxidative degradation product of vilanterol, highlighting its relevance in pharmaceutical stability studies .
• Key Difference : The hydrophobic dichlorobenzyl group may increase metabolic stability compared to the indole-containing analog .

6-(5-Phenyl-2H-tetrazol-2-yl)hexan-1-amine

• Structure : Tetrazole ring with a phenyl substituent.
• Application : Acts as a high-affinity substrate for plasma amine oxidase (PAO), facilitating enzyme inhibition studies .
• Key Difference: The tetrazole’s ionizable nature at physiological pH enhances binding to PAO, unlike the non-ionic indole group .

6-(1H-Pyrazol-1-yl)hexan-1-amine

• Structure : Pyrazole ring linked to the hexane chain.
• Application : Utilized as a building block in medicinal chemistry for kinase inhibitor development .
• Key Difference: Pyrazole’s dual hydrogen-bond acceptor sites offer distinct target selectivity compared to indole’s donor-acceptor profile .

Research Findings and Trends

• Biological Activity: Indole-containing analogs (e.g., 6-(1H-indol-3-yl)hexan-1-amine) exhibit higher affinity for serotonin receptors compared to morpholino or tetrazole derivatives, which are more enzyme-focused .
• Synthetic Complexity : Pyrrole-thiophene and biphenyl derivatives require multi-step syntheses involving cross-coupling reactions, whereas indole and pyrazole analogs are more straightforward to functionalize .
• Stability : Dichlorobenzyl-ether and tetradecyloxy-biphenyl substituents enhance thermal and oxidative stability, critical for pharmaceutical and liquid crystal applications .